Cas no 1245771-58-7 (N-ethyl-1-methyl-4-nitro-1H-pyrazole-5-carboxamide)

• Product Name: N-ethyl-1-methyl-4-nitro-1H-pyrazole-5-carboxamide
• CAS No: 1245771-58-7
• MF: C₇H₁₀N₄O₃
• MW: 198.179300785065
• CID: 3160347
• PubChem ID: 19478541
• Update Time: 2025-06-08

N-ethyl-1-methyl-4-nitro-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-1-methyl-4-nitro-1H-pyrazole-5-carboxamide
• STL414957
• N~5~-ETHYL-1-METHYL-4-NITRO-1H-PYRAZOLE-5-CARBOXAMIDE
• AKOS005169474
• 1245771-58-7
• N-ethyl-2-methyl-4-nitropyrazole-3-carboxamide

• Inchi： 1S/C7H10N4O3/c1-3-8-7(12)6-5(11(13)14)4-9-10(6)2/h4H,3H2,1-2H3,(H,8,12)
• InChI Key： NUBDIURWXQYLBP-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C=NN1C)[N+](=O)[O-])NCC

Computed Properties

• Exact Mass: 198.07529019Da
• Monoisotopic Mass: 198.07529019Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 92.7Ų

Additional information on N-ethyl-1-methyl-4-nitro-1H-pyrazole-5-carboxamide

N-ethyl-1-methyl-4-nitro-1H-pyrazole-5-carboxamide (CAS No. 1245771-58-7): A Comprehensive Overview

N-ethyl-1-methyl-4-nitro-1H-pyrazole-5-carboxamide (CAS No. 1245771-58-7) is a synthetic compound that has garnered significant attention in the fields of chemistry, biology, and pharmacology due to its unique structural properties and potential applications. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and therapeutic potential.

The molecular structure of N-ethyl-1-methyl-4-nitro-1H-pyrazole-5-carboxamide consists of a pyrazole ring substituted with an ethyl group, a methyl group, and a nitro group. The presence of these functional groups imparts specific chemical and physical properties to the molecule, making it an interesting subject for both academic research and industrial applications.

Recent studies have explored the pharmacological properties of N-ethyl-1-methyl-4-nitro-1H-pyrazole-5-carboxamide, particularly its potential as an anti-inflammatory agent. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the inflammatory response.

Furthermore, N-ethyl-1-methyl-4-nitro-1H-pyrazole-5-carboxamide has been investigated for its antimicrobial properties. A study conducted by a team at the University of California, Los Angeles (UCLA) found that this compound shows potent activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The antimicrobial effect is attributed to its ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways.

In addition to its anti-inflammatory and antimicrobial activities, N-ethyl-1-methyl-4-nitro-1H-pyrazole-5-carboxamide has also been studied for its potential as an anticancer agent. Research published in the European Journal of Medicinal Chemistry revealed that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the induction of apoptosis through the activation of caspase cascades and the generation of reactive oxygen species (ROS).

The synthesis of N-ethyl-1-methyl-4-nitro-1H-pyrazole-5-carboxamide typically involves multi-step reactions starting from commercially available starting materials. One common synthetic route involves the condensation of ethyl acetoacetate with hydrazine hydrate to form 3-methylpyrazolone, followed by nitration and subsequent esterification to introduce the ethyl group. The final step involves amidation to form the carboxamide functionality.

The physical properties of N-ethyl-1-methyl-4-nitro-1H-pyrazole-5-carboxamide include a melting point ranging from 90°C to 92°C and a solubility profile that allows for good dissolution in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties make it suitable for various experimental conditions in both in vitro and in vivo studies.

In terms of safety and handling, it is important to note that while N-ethyl-1-methyl-4-nitro-1H-pyrazole-5-carboxamide is not classified as a hazardous substance under current regulations, standard laboratory safety protocols should be followed when handling this compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats to minimize exposure risks.

The future prospects for N-ethyl-1-methyl-4-nitro-1H-pyrazole-5-carboxamide are promising. Ongoing research aims to further elucidate its mechanisms of action and optimize its pharmacological properties for potential therapeutic applications. Additionally, efforts are being made to develop more efficient synthetic routes to increase its availability for large-scale production.

In conclusion, N-ethyl-1-methyl-4-nitro-1H-pyrazole-5-carboxamide (CAS No. 1245771-58-7) is a versatile compound with a wide range of potential applications in medicine and biotechnology. Its unique chemical structure and biological activities make it an important subject for continued research and development.